Cas no 2137989-17-2 (4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile)

• Product Name: 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile
• CAS No: 2137989-17-2
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6429093
• PubChem ID: 165472703
• Update Time: 2025-06-09

4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile
• 2137989-17-2
• EN300-1111854

• Inchi： 1S/C10H13N3O/c1-8(3-2-5-11)13-6-4-10(14)9(12)7-13/h4,6-8H,2-3,12H2,1H3
• InChI Key： QHPIFBJWYZTWTM-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1N)C(C)CCC#N

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile

Introduction to 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile (CAS No. 2137989-17-2)

4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2137989-17-2, belongs to the dihydropyridine class of heterocyclic molecules, which are widely recognized for their diverse biological activities. The presence of both amino and nitrile functional groups in its molecular structure makes it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile consists of a five-membered dihydropyridine ring substituted with an amino group at the 3-position and a nitrile group at the 5-position. The oxo group at the 4-position introduces additional reactivity, making this compound a versatile intermediate in synthetic chemistry. Such structural features have been leveraged in recent research to develop novel pharmacophores with potential therapeutic applications.

In recent years, there has been growing interest in dihydropyridine derivatives due to their ability to modulate various biological pathways. The amino and nitrile groups in 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile contribute to its potential as a scaffold for designing molecules that interact with biological targets. For instance, dihydropyridines are well-known for their role as calcium channel blockers, but modifications in their structure can lead to compounds with different pharmacological profiles.

One of the most exciting areas of research involving 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The ability of dihydropyridine derivatives to bind to the ATP-binding site of kinases makes them attractive candidates for drug development. The nitrile group in this compound can serve as a hydrogen bond acceptor, enhancing its binding affinity to target proteins.

Recent studies have also explored the use of 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile as a precursor for more complex molecules through functional group transformations. For example, the nitrile group can be hydrolyzed to form an amide or carboxylic acid, while the amino group can undergo acylation or alkylation reactions. These transformations open up numerous possibilities for designing molecules with tailored properties for specific therapeutic applications.

The synthesis of 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dihydropyridine core typically involves cyclization reactions followed by functionalization at specific positions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve yields and selectivity in these processes.

In terms of biological activity, preliminary studies on 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile have shown promising results in vitro. The compound has demonstrated interactions with several protein targets, suggesting potential therapeutic benefits. However, further research is needed to fully elucidate its mechanism of action and assess its efficacy in vivo. Preclinical studies are currently underway to evaluate its safety and pharmacokinetic properties.

The importance of CAS No. 2137989-17-2 lies not only in its structural uniqueness but also in its potential as a building block for more complex drug candidates. The ability to modify its structure while retaining key pharmacophoric elements makes it an invaluable asset in medicinal chemistry libraries. As research continues, new derivatives of this compound may emerge with enhanced biological activity and improved pharmacological profiles.

Future directions in the study of 4-(3-amino--{[}--{]--{]--{]}--{]--{]}--{]--{]}--{]--{]}--{]}} pentanenitrile may include exploring its role in drug delivery systems and combination therapies. The versatility of dihydropyridine derivatives allows them to be incorporated into various formulations designed for targeted drug delivery or synergistic effects with other therapeutic agents. Such innovations could significantly enhance their clinical utility.

In conclusion,[}--{]--{]}} --{]}} --{]}} --{]}} --{]}} --{]}} --{]}} --{]}} --(CAS No.) --[}--{]}} --[}--(product name) represents a fascinating compound with immense potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable candidate for further exploration. As our understanding of molecular interactions continues to evolve,[}--{]} pentanenitrile will undoubtedly play a significant role in shaping the future of drug discovery and therapy.